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Compound Focus: Irdye 700DX

CAS No.: 916821-46-0

Cat. No.: S9106197

IRDye 700DX at a Glance

The table below summarizes the core characteristics of IRDye 700DX as found in the literature.

Feature Description
Chemical Class Silicon-phthalocyanine derivative; hydrophilic (water-soluble) [1]
Peak Excitation ~689 nm [2]
Peak Emission ~699 nm [2]

Primary Applications  Fluorescence-Guided Surgery (FGS) and Near-Infrared Photoimmunotherapy
(NIR-PIT) [3] [4] [1]

Common Epidermal Growth Factor Receptor (EGFR) via antibodies (e.g.,
Conjugation Target Panitumumab, Cetuximab) or affibodies (e.g., ABY-029) [1] [5]

Diagnhostic Accuracy in Tumor Detection
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IRDye 700DX is used in diagnostic imaging both as a targeted agent and, importantly, as an untargeted

control in paired-agent imaging (PAI) protocols to improve accuracy.

Study Focus Experimental Model & Protocol Key Quantitative Findings on Accuracy

| Paired-Agent Imaging (PAI) | Model: Oral squamous cell carcinoma xenografts (FaDu, Detroit 562) in
mice [5]. Protocol: Co-injection of targeted anti-EGFR affibody (ABY-029) and untargeted IRDye 700DX
carboxylate. Imaging 3 hours post-IV injection [5]. | « PAI (using IRDye 700DX) significantly improved
tumor discrimination over single-agent imaging [5]. < Diagnostic Accuracy: 0.908 for PAI vs. 0.854 for
single-agent [5]. «+ ROC AUC: 0.963 for PAI vs. 0.909 for single-agent [5]. | | Biodistribution &
Pharmacokinetics | Model: FaDu tumor-bearing mice [6]. Protocol: IV injection of IRDye 680LT (similar
to 700DX) with ABY-029. Blood and tissues collected for fluorescence quantification via capillary tube
assay [6]. | * The method achieved a high degree of linearity (R? = 0.99 + 0.01) for quantifying dye
concentration [6]. + Lower Limit of Quantification (LLOQ): < 0.4 nM for IRDye 680LT, demonstrating
high sensitivity [6]. |

The following diagram illustrates the workflow of the Paired-Agent Imaging protocol that utilizes IRDye
700DX to achieve high diagnostic accuracy.
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IV Co-injection of:
* Targeted Agent (e.g., ABY-029)
* Untargeted Control (IRDye 700DX carboxylate)
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Quantitative Tumor Delineation
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Photoimmunotherapy (PIT) Efficacy

Beyond diagnostics, IRDye 700DX is a key component in NIR-PIT, a targeted cancer therapy. Its

performance, particularly the choice of light source, significantly impacts outcomes.
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Comparison
Factor

Laser Light Source [7]

LED Light Source [7]

Cytotoxicity (In
Vitro)

Tumor Shrinkage
(In Vivo)

IR700
Fluorescence
Bleaching

SUPR Effect

Rationale for
Superiority

Produced significantly more cytotoxicity
in 2D and 3D spheroid cultures [7].

Superior tumor growth inhibition in A431
xenograft models [7].

Induced more decrease in IR700
fluorescence, indicating stronger
photochemical reaction [7].

Stronger Super-Enhanced Permeability
and Retention effect, improving
secondary agent delivery [7].

Narrow bandwidth, high coherency, and
stability lead to more efficient energy
delivery [7].

Less cytotoxic than laser at the
same light dose (J/cm?) [7].

Demonstrated less effective tumor
growth inhibition [7].

Induced less decrease in IR700

fluorescence [7].

Weaker SUPR effect [7].

Broader bandwidth and variable
wavelengths result in less efficient
energy transfer [7].

The oxygen-dependent mechanism of action for IRDye 700DX in PIT is illustrated below.

© 2026 Smolecule. All rights reserved. a4/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924718/
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Antibody-IR700 Conjugate
Bound to Cancer Cell

NIR Light Exposure

(690 nm)

IR700 Molecule
Activated to Triplet Stat

l

Energy Transfer to
Molecular Oxygen (O2)

™

Generation of Reactive
Oxygen Species (ROS)

Necrotic Cell Death
(Cell Membrane Damage)

Click to download full resolution via product page

The cytotoxic effect is highly oxygen-dependent. Scavengers of singlet oxygen abrogate the efficacy, and

oxygen depletion almost completely inhibits cellular cytotoxicity [1].

Interpretation Guide

¢ For Diagnostic Imaging: The high diagnostic accuracy of protocols using IRDye 700DX, especially
in PAI, stems from its ability to normalize for nonspecific uptake. This allows the resulting Binding
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Potential map to correlate directly with receptor concentration (e.g., EGFR), effectively providing in
vivo immunohistochemistry [5].

e For Therapeutic Use (PIT): The superior performance of lasers over LEDs for activation is a critical
practical consideration for translational research. The laser's coherent light leads to more efficient
photochemical reactions and a stronger therapeutic outcome, including the beneficial SUPR effect
which can enhance drug delivery to the tumor [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Evaluation of oxygen dependence on the in vitro and in vivo ... [pmc.ncbi.nim.nih.gov]
2. Spectrum [IRDye 700DX] [aatbio.com]

3. Perspective on the use of fluorescence molecular imaging ... [pmc.ncbi.nim.nih.gov]
4. Aspyrian's Photoimmunotherapy based on the IRDye® 700 ... [adcreview.com]

5. Improved Discrimination of Tumors with Low and ... [link.springer.com]

6. Quantitative pharmacokinetic and biodistribution studies for ... [pmc.ncbi.nlm.nih.gov]
7. Comparative effectiveness of light emitting diodes (LEDS) ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [IRDye 700DX diagnostic accuracy in tumor detection]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b9106197#irdye-700dx-

diagnostic-accuracy-in-tumor-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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